Cas no 87125-93-7 (2-(4-methylpyrimidin-2-yl)sulfanyl-2-phenylacetic acid)

• Product Name: 2-(4-methylpyrimidin-2-yl)sulfanyl-2-phenylacetic acid
• CAS No: 87125-93-7
• MF: C₁₃H₁₂N₂O₂S
• MW: 260.311581611633
• CID: 1864171
• PubChem ID: 617958
• Update Time: 2025-04-21

2-(4-methylpyrimidin-2-yl)sulfanyl-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• [(4-methylpyrimidin-2-yl)sulfanyl](phenyl)acetic acid
• benzeneacetic acid, alpha-[(4-methyl-2-pyrimidinyl)thio]-
• 2-(4-methylpyrimidin-2-yl)sulfanyl-2-phenylacetic acid
• Oprea1_583410
• alpha-((4-Methyl-2-pyrimidinyl)thio)benzeneacetic acid
• NCGC00338276-01
• AB01330657-02
• STK978247
• DTXSID201007354
• [(4-Methyl-2-pyrimidinyl)sulfanyl](phenyl)acetic acid #
• 2-Pyrimidinethioacetic acid, 4-methyl-beta-phenyl-
• HMS1413M16
• 87125-93-7
• .alpha.-[(4-Methyl-2-pyrimidinyl)thio]benzeneacetic acid
• SR-01000005051
• BRN 4462146
• AKOS016043175
• CBDivE_001816
• SR-01000005051-1
• IDI1_008851
• Benzeneacetic acid, alpha-((4-methyl-2-pyrimidinyl)thio)-
• [(4-Methyl-2-pyrimidinyl)thio](phenyl)acetic acid
• F0176-0093
• 2-((4-methylpyrimidin-2-yl)thio)-2-phenylacetic acid
• AKOS002336227
• VUPJCTMSPPTLBN-UHFFFAOYSA-N
• IFLab1_000632

• Inchi： 1S/C13H12N2O2S/c1-9-7-8-14-13(15-9)18-11(12(16)17)10-5-3-2-4-6-10/h2-8,11H,1H3,(H,16,17)
• InChI Key： VUPJCTMSPPTLBN-UHFFFAOYSA-N
• SMILES： S(C1N=CC=C(C)N=1)C(C(=O)O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 260.06194880Da
• Monoisotopic Mass: 260.06194880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 88.4Ų